Cas no 2580128-30-7 ((4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2580128-30-7
• MF: C₁₅H₁₇Cl₂NO₄S
• MW: 378.27078127861
• CID: 5659153
• PubChem ID: 165892452
• Update Time: 2025-05-19

(4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-[(tert-butoxy)carbonyl]-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• 2580128-30-7
• EN300-27729740
• (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C15H17Cl2NO4S/c1-15(2,3)22-14(21)18-10(13(19)20)7-23-12(18)8-5-4-6-9(16)11(8)17/h4-6,10,12H,7H2,1-3H3,(H,19,20)/t10-,12?/m0/s1
• InChI Key： MQMHORBHESYCDD-NUHJPDEHSA-N
• SMILES： ClC1C(=CC=CC=1C1N(C(=O)OC(C)(C)C)[C@H](C(=O)O)CS1)Cl

Computed Properties

• Exact Mass: 377.0255346g/mol
• Monoisotopic Mass: 377.0255346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.1Ų

Additional information on (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid

Comprehensive Guide to (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2580128-30-7)

(4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2580128-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidine family, which is known for its diverse biological activities and applications in drug discovery. The presence of a tert-butoxy carbonyl (Boc) protecting group and a 2,3-dichlorophenyl moiety makes this molecule particularly interesting for synthetic chemists and medicinal researchers.

The thiazolidine core structure is a five-membered heterocycle containing sulfur and nitrogen, which is often exploited in the design of bioactive molecules. The Boc-protected thiazolidine carboxylic acid derivative, such as this compound, is frequently used as an intermediate in the synthesis of more complex molecules, including peptidomimetics and enzyme inhibitors. Researchers are particularly interested in its potential role in modulating protein-protein interactions and its utility in click chemistry applications.

One of the most compelling aspects of (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid is its stereochemistry. The (4R) configuration indicates a specific spatial arrangement of atoms, which can significantly influence the compound's biological activity and binding affinity to target proteins. This feature is critical in the development of enantiomerically pure drugs, where even slight changes in stereochemistry can lead to vastly different pharmacological effects.

In recent years, the demand for Boc-protected amino acid derivatives has surged due to their widespread use in solid-phase peptide synthesis (SPPS). The tert-butoxy carbonyl group serves as a temporary protecting group for amines, allowing for selective deprotection under mild acidic conditions. This property makes CAS No. 2580128-30-7 a valuable building block for constructing peptides with high precision and yield.

The 2,3-dichlorophenyl substituent in this compound adds another layer of complexity and functionality. Aryl chlorides are known for their electron-withdrawing effects, which can enhance the stability of the thiazolidine ring and influence the compound's reactivity in subsequent chemical transformations. This structural feature is often leveraged in the design of kinase inhibitors and other small-molecule therapeutics.

From a synthetic perspective, (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid can be prepared through multi-step organic reactions, including condensation, cyclization, and protection-deprotection strategies. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation may be employed to achieve the desired (4R) stereochemistry. The compound's purity and enantiomeric excess are typically verified using analytical methods like HPLC, NMR, and mass spectrometry.

The pharmaceutical industry has shown growing interest in thiazolidine-based compounds due to their potential applications in treating metabolic disorders, inflammatory diseases, and infectious conditions. While CAS No. 2580128-30-7 itself is primarily used as a research chemical, its structural motifs are being explored in the development of novel drug candidates. Researchers are particularly intrigued by its potential as a scaffold for designing protease inhibitors and allosteric modulators.

In the context of current trends in medicinal chemistry, there is increasing focus on covalent inhibitors and targeted protein degraders. The reactive functional groups present in (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid make it a promising candidate for such applications. Its ability to form stable interactions with biological targets while maintaining selectivity is a subject of ongoing investigation.

From a commercial standpoint, the global market for specialty chemical intermediates like this compound is expanding rapidly. Pharmaceutical companies and contract research organizations are constantly seeking high-quality building blocks for their drug discovery programs. Suppliers of CAS No. 2580128-30-7 must ensure strict quality control measures to meet the exacting standards of the industry, particularly regarding purity, stability, and batch-to-batch consistency.

For researchers working with this compound, proper handling and storage are essential. While not classified as hazardous, (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid should be stored in a cool, dry environment, protected from moisture and strong light. Standard laboratory safety protocols should always be followed when handling any chemical substance.

The future outlook for thiazolidine derivatives in drug discovery appears promising. With advances in computational chemistry and structure-based drug design, molecules like CAS No. 2580128-30-7 are being increasingly utilized in virtual screening campaigns and lead optimization studies. Their modular nature allows for systematic structural modifications to fine-tune pharmacological properties.

In conclusion, (4R)-3-(tert-butoxy)carbonyl-2-(2,3-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid represents an important class of synthetic intermediates with broad applications in medicinal chemistry and drug development. Its unique combination of protective groups, stereochemistry, and aromatic substitution patterns makes it a versatile tool for researchers exploring new therapeutic avenues. As the field of precision medicine continues to evolve, compounds like this will likely play an increasingly significant role in the discovery of next-generation pharmaceuticals.